Cas no 1824354-41-7 (6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid
• CAS No: 1824354-41-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5705713
• PubChem ID: 129983511
• Update Time: 2025-06-08

6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1824354-41-7
• 6-(6-METHYLPYRIDIN-2-YL)PYRIDINE-3-CARBOXYLICACID
• EN300-1628265
• 6-(6-METHYLPYRIDIN-2-YL)PYRIDINE-3-CARBOXYLIC ACID
• [2,2'-Bipyridine]-5-carboxylic acid, 6'-methyl-
• 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H10N2O2/c1-8-3-2-4-11(14-8)10-6-5-9(7-13-10)12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： ZQFBKTKSEPYZKO-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 391.9±42.0 °C(Predicted)
• pka: 5.06±0.32(Predicted)

Additional information on 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid

Introduction to 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid (CAS No. 1824354-41-7)

6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid (CAS No. 1824354-41-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid consists of a pyridine ring substituted with a carboxylic acid group and a 6-methylpyridin-2-yl moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for various scientific investigations. Recent studies have highlighted its potential as a scaffold for the design and synthesis of bioactive molecules with diverse pharmacological activities.

In the realm of medicinal chemistry, 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid has been explored for its ability to modulate key biological targets. One notable area of research involves its interaction with enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation.

Beyond its anti-inflammatory properties, 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid has also shown promise in the treatment of neurodegenerative disorders. Research conducted at the University of California, Los Angeles (UCLA) revealed that certain derivatives can cross the blood-brain barrier and exert neuroprotective effects by scavenging reactive oxygen species (ROS) and modulating mitochondrial function. These findings suggest that this compound could serve as a lead structure for the development of novel neuroprotective agents.

The synthetic accessibility of 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid further enhances its utility in drug discovery programs. Several efficient synthetic routes have been reported in the literature, allowing for the facile preparation of this compound and its derivatives. For example, a one-pot synthesis involving a sequential Pd-catalyzed cross-coupling reaction followed by oxidative aromatization has been described in the Tetrahedron Letters. This method not only simplifies the synthetic process but also provides high yields and excellent functional group tolerance.

In addition to its therapeutic potential, 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid has been investigated for its use in materials science and catalysis. Its ability to form stable coordination complexes with various metal ions makes it an attractive ligand for designing catalytic systems. A recent study published in the Inorganic Chemistry journal demonstrated that complexes derived from this compound exhibit high catalytic activity in C-H bond activation reactions, which are crucial steps in organic synthesis.

The safety profile of 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid is another important aspect that has been thoroughly evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 6-(6-Methylpyridin-2-yl)pyridine-3-carboxylic acid (CAS No. 1824354-41-7) represents a promising molecule with diverse applications in medicinal chemistry, pharmaceutical research, materials science, and catalysis. Its unique structural features and favorable biological properties position it as a valuable scaffold for the design and synthesis of novel bioactive compounds. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge, further expanding its utility in various scientific fields.